Cas no 15431-85-3 (1H-Pyrrole, 1-benzoyl-2,5-dihydro-)
15431-85-3 structure
Product name:1H-Pyrrole, 1-benzoyl-2,5-dihydro-
1H-Pyrrole, 1-benzoyl-2,5-dihydro- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrrole, 1-benzoyl-2,5-dihydro-
- (2,5-dihydro-1H-pyrrol-1-yl)phenylMethanone
- 2,5-dihydropyrrol-1-yl(phenyl)methanone
- n-benzoyl-3-pyrroline
- 1-benzoyl-2,5-dihydropyrrole
- (2,5-dihydro-1H-pyrrol-1-yl)(phenyl)methanone
- 1-benzoyl-2,5-dihydro-1H-pyrrole
- DTXSID40460104
- 1-benzoyl-3-pyrroline
- DA-32155
- A921625
- CS-0447353
- KUGDOHYKOXCGOR-UHFFFAOYSA-N
- 15431-85-3
- SCHEMBL3344788
- 1-Benzoyl-2,5-dihydro-pyrrole
-
- MDL： MFCD28139127
- Inchi： InChI=1S/C11H11NO/c13-11(12-8-4-5-9-12)10-6-2-1-3-7-10/h1-7H,8-9H2
- InChI Key： KUGDOHYKOXCGOR-UHFFFAOYSA-N
- SMILES： O=C(N1CC=CC1)C2=CC=CC=C2
Computed Properties
- Exact Mass: 173.084064g/mol
- Surface Charge: 0
- XLogP3: 1.6
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Rotatable Bond Count: 1
- Monoisotopic Mass: 173.084064g/mol
- Monoisotopic Mass: 173.084064g/mol
- Topological Polar Surface Area: 20.3Ų
- Heavy Atom Count: 13
- Complexity: 208
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
Experimental Properties
1H-Pyrrole, 1-benzoyl-2,5-dihydro- Pricemore >>
| Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM198999-1g |
(2,5-dihydro-1H-pyrrol-1-yl)(phenyl)methanone |
15431-85-3 | 97% | 1g |
$557 | 2023-02-17 | |
| Ambeed | A663316-5g |
(2,5-Dihydro-1H-pyrrol-1-yl)(phenyl)methanone |
15431-85-3 | 97% | 5g |
$579.0 | 2024-04-23 | |
| Chemenu | CM198999-1g |
(2,5-dihydro-1H-pyrrol-1-yl)(phenyl)methanone |
15431-85-3 | 97% | 1g |
$421 | 2021-08-05 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | H906378-5g |
(2,5-dihydro-1H-pyrrol-1-yl)(phenyl)methanone |
15431-85-3 | 98% | 5g |
4,185.00 | 2021-05-17 | |
| Alichem | A109005395-1g |
(2,5-Dihydro-1H-pyrrol-1-yl)(phenyl)methanone |
15431-85-3 | 97% | 1g |
495.00 USD | 2021-06-01 |
1H-Pyrrole, 1-benzoyl-2,5-dihydro- Related Literature
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Alberto Villa,Nikolaos Dimitratos,Carine E. Chan-Thaw,Ceri Hammond,Gabriel M. Veith,Di Wang,Maela Manzoli,Laura Prati,Graham J. Hutchings Chem. Soc. Rev., 2016,45, 4953-4994
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Michael G. Edwards,Rodolphe F. R. Jazzar,Belinda M. Paine,Duncan J. Shermer,Michael K. Whittlesey,Jonathan M. J. Williams,Dean D. Edney Chem. Commun., 2004, 90-91
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Philjae Kang,Hien Duy Mai,Hyojong Yoo Dalton Trans., 2018,47, 6660-6665
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Chengchun Tang,Yoshio Bando,Chunyi Zhi,Dmitri Golberg Chem. Commun., 2007, 4599-4601
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Zhi-Qiao Wang,Ming-Jian Zhang,Zhong-Ning Xu,Guo-Cong Guo Chem. Commun., 2020,56, 403-406
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:15431-85-3)1H-Pyrrole, 1-benzoyl-2,5-dihydro-
Purity:99%
Quantity:5g
Price ($):521.0